- Lanthanide(III) complexes of phosphorus acid analogues of H4DOTA as model compounds for the evaluation of the second-sphere hydration, European Journal of Inorganic Chemistry, 2009, (1), 119-136
Cas no 91987-74-5 (DOTP)
DOTP structure
Product Name:DOTP
CAS No:91987-74-5
MF:C12H32N4O12P4
MW:548.29712677002
MDL:MFCD01863112
CID:804356
PubChem ID:124761
Update Time:2024-10-26
DOTP Chemical and Physical Properties
Names and Identifiers
-
- ((1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrayl)tetrakis(methylene))tetraphosphonic acid
- ((1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrayl)-tetrakis(methylene))tetraphosphonic acid
- [4,7,10-tris(phosphonomethyl)-1,4,7,10-tetrazacyclododec-1-yl]methylphosphonic acid
- 1,4,7,10-TETRAAZACYCLODODECANE-1,4,7,10-TETRAYL-TETRAKIS(METHYLPHOSPHONIC ACID)
- Phosphonic acid,P,P',P'',P'''-[1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayltetrakis(methylene)]tetrakis-
- 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetramethylenephosphonic acid
- DOTMP
- 65F5KPT4JK
- NSC681106
- C12H32N4O12P4
- Cyclen phosphonic acid
- 1,4,7,10-Tetraazacyclododecane, phosphonic acid deriv. (ZCI)
- P,P′,P′′,P′′′-[1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrayltetrakis(methylene)]tetrakis[phosphonic acid] (ACI)
- Phosphonic acid, [1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayltetrakis(methylene)]tetrakis- (9CI)
- ((1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrayl)tetrakis(methylene))tetraphosphonicacid
- 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrakis(methylenephosphonic acid)
- 1,4,7,10-Tetraazacyclododecane-N,N′,N′′,N′′′-tetramethylenephosphonic acid
- DOTP
- N,N′,N′′,N′′′-Tetrakis(phosphonomethyl)-1,4,7,10-tetraazacyclododecane
- NSC 681106
- 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetra(methylene Phosphonic Acid); 1,4,7,10-Tetraazacyclododecane, Phosphonic Acid deriv.; 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetramethylenephosphonic Acid; DOTMP; NSC 681106; N,N',N'',N'''-Tetrakis(phosphonomethyl)-1,4,7,10-tetraazacyclododecane
- HY-W102590
- NSC-681106
- PD059155
- [1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrayltetrakis(methylene)]tetrakis(phosphonic acid)
- 1,4,7,10-Tetraazacyclododecane-1,4,7,10-Tetramethylene-Phosphonic Acid
- UNII-65F5KPT4JK
- MFCD01863112
- AKOS005068310
- 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetra(methylene phosphonic acid)
- {[4,7,10-tris(phosphonomethyl)-1,4,7,10-tetraazacyclododecan-1-yl]methyl}phosphonic acid
- Phosphonic acid, (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayltetrakis(methylene))tetrakis-
- 91987-74-5
- Q27263874
- SCHEMBL336769
- NCI60_028932
- (4,7,10-Tris(phosphonomethyl)-1,4,7,10-tetraazacyclododecan-1-yl)methylphosphonic acid
- BP-21002
- CS-0155232
- ((1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayl)tetrakis(methylene))tetrakis(phosphonic acid)
- DB-327554
- (1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrayltetrakis(methylene))tetrakisphosphonic acid
- 1,4,7,10-Tetraazacyclododecanetrayl-1,4,7,10-tetrakis(methylene)tetrakisphosphonic acid
- 1,4,7,10-tetrakis(dihydroxyphosphorylmethyl)-1,4,7,10-tetraazacyclododecane
- CHEMBL1977086
- DTXSID50919416
- NS00070010
-
- MDL： MFCD01863112
- Inchi： 1S/C12H32N4O12P4/c17-29(18,19)9-13-1-2-14(10-30(20,21)22)5-6-16(12-32(26,27)28)8-7-15(4-3-13)11-31(23,24)25/h1-12H2,(H2,17,18,19)(H2,20,21,22)(H2,23,24,25)(H2,26,27,28)
- InChI Key： RCXMQNIDOFXYDO-UHFFFAOYSA-N
- SMILES： O=P(CN1CCN(CP(O)(O)=O)CCN(CP(O)(O)=O)CCN(CP(O)(O)=O)CC1)(O)O
Computed Properties
- Exact Mass: 548.09700
- Monoisotopic Mass: 548.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -15.9
- Topological Polar Surface Area: 243
Experimental Properties
- Density: 1.622
- Melting Point: 280 ºC (dec.)
- Boiling Point: 921.6°C at 760 mmHg
- Flash Point: 511.2±37.1 °C
- Refractive Index: 1.562
- PSA: 282.32000
- LogP: -2.49960
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
DOTP Security Information
- Signal Word：warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
- FLUKA BRAND F CODES：10
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Sealed in dry,2-8°C
DOTP Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
DOTP Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D494890-100mg |
DOTP |
91987-74-5 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | D494890-250mg |
DOTP |
91987-74-5 | 250mg |
$ 158.00 | 2023-09-07 | ||
| TRC | D494890-500mg |
DOTP |
91987-74-5 | 500mg |
$230.00 | 2023-05-18 | ||
| TRC | D494890-1g |
DOTP |
91987-74-5 | 1g |
$ 345.00 | 2023-09-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZY608-50mg |
DOTP |
91987-74-5 | 98% | 50mg |
79.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZY608-200mg |
DOTP |
91987-74-5 | 98% | 200mg |
244.0CNY | 2021-07-13 | |
| Macrocyclics | M-150-1 g |
1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetra(methylene phosphonic acid) |
91987-74-5 | ≥ 95% | 1g |
$95.00 | 2021-12-30 | |
| Macrocyclics | M-150-5 g |
1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetra(methylene phosphonic acid) |
91987-74-5 | ≥ 95% | 5g |
$304.00 | 2021-12-30 | |
| Macrocyclics | M-150-10 g |
1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetra(methylene phosphonic acid) |
91987-74-5 | ≥ 95% | 10g |
$564.00 | 2021-12-30 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T90820-100mg |
((1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetrayl)tetrakis(methylene))tetraphosphonic acid |
91987-74-5 | 98% | 100mg |
¥46.0 | 2023-09-06 |
DOTP Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethyl phosphite Solvents: Triethyl phosphite ; 3 d, 40 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 d, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 d, reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphonic acid Solvents: Toluene ; 80 °C
1.2 Reagents: Phosphorus trichloride Solvents: Toluene ; 6 h, 80 °C
1.2 Reagents: Phosphorus trichloride Solvents: Toluene ; 6 h, 80 °C
Reference
- Synthesis of 99mTc-DOTMP and Its Preclinical Evaluation as a Multidentate Imaging Agent for Skeletal Metastases, Cancer Biotherapy & Radiopharmaceuticals, 2009, 24(1), 123-128
DOTP Raw materials
DOTP Preparation Products
DOTP Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
91987-74-5 (DOTP) Related Products
- 93858-90-3(Phosphonic acid,[2,5,8,11,14,17-hexakis(phosphonomethyl)-2,5,8,11,14,17-hexaazaoctadecane-1,18-diyl]bis-,octaammonium salt (9CI))
- 374776-59-7(Phosphonic acid,(1-piperazinylmethyl)- (9CI))
- 15827-60-8(Diethylenetriaminepenta(methylenephosphonic acid), technical grade 50%)
- 36475-52-2(Triethylenetetraminehexakis(methylphosphonic Acid))
- 93858-92-5(Phosphonic acid,[2,5,8,11,14,17-hexakis(phosphonomethyl)-2,5,8,11,14,17-hexaazaoctadecane-1,18-diyl]bis-,decaammonium salt (9CI))
- 93939-96-9(Phosphonic acid,[[(phosphonomethyl)imino]bis[2,1-ethanediyl[(phosphonomethyl)imino]-2,1-ethanediylnitrilobis(methylene)]]tetrakis-,heptaammonium salt (9CI))
- 93919-72-3(Phosphonic acid,[[(phosphonomethyl)imino]bis[2,1-ethanediylnitrilobis(methylene)]]tetrakis-,heptaammonium salt (9CI))
- 94023-09-3(Octaazanium;N,N'-bis[2-[bis(phosphonatomethyl)amino]ethyl]-N,N'-bis(phosphonatomethyl)ethane-1,2-diamine;hydron)
- 22811-55-8(Phosphonic acid,[2,5,8,11,14-pentakis(phosphonomethyl)-2,5,8,11,14-pentaazapentadecane-1,15-diyl]bis-(9CI))
- 121183-84-4(Gadolinate(3-),[[[(hexahydro-1H-1,4,7-triazonine-1,4,7-triyl)tris(methylene)]tris[phosphonato]](6-)-N,N',N'',OP,OP',OP'']-,(OC-6-22)- (9CI))
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